N-(1-(5,6,7,8-tetrahydrocinnolin-3-yl)piperidin-4-yl)cyclohex-3-enecarboxamide

• IUPAC Name: N-[1-(5,6,7,8-tetrahydrocinnolin-3-yl)piperidin-4-yl]cyclohex-3-ene-1-carboxamide
• InChI: InChI=1S/C20H28N4O/c25-20(15-6-2-1-3-7-15)21-17-10-12-24(13-11-17)19-14-16-8-4-5-9-18(16)22-23-19/h1-2,14-15,17H,3-13H2,(H,21,25)
• InChI Key: HTVUAWKOVSXNAU-UHFFFAOYSA-N
• Canonical SMILES: C1CCC2=NN=C(C=C2C1)N3CCC(CC3)NC(=O)C4CCC=CC4
• Molecular Formula: C20H28N4O
• Molecular Weight: 340.5 g/mol

Description

N-(1-(5,6,7,8-tetrahydrocinnolin-3-yl)piperidin-4-yl)cyclohex-3-enecarboxamide, also known as THIP, is a synthetic compound that belongs to the class of GABAergic drugs. It is a positive allosteric modulator of GABAA receptors, which are ionotropic receptors that mediate the inhibitory effects of the neurotransmitter gamma-aminobutyric acid (GABA) in the central nervous system (CNS). THIP has been extensively studied for its potential therapeutic applications in various neurological and psychiatric disorders, such as epilepsy, anxiety, depression, and insomnia.

Scientific Research Applications

Piperazine Derivatives in Drug Development

Piperazine, a core structural component of the compound , is a versatile scaffold in medicinal chemistry. It is incorporated into a variety of pharmacologically active compounds due to its ability to modulate the physicochemical properties and enhance the interaction with biological targets. For instance, piperazine derivatives have been explored for their anti-mycobacterial properties, demonstrating significant activity against Mycobacterium tuberculosis, including multidrug-resistant (MDR) and extremely drug-resistant (XDR) strains. The review by Girase et al. (2020) emphasizes the design and structure-activity relationship of potent piperazine-based anti-TB molecules, highlighting the potential of such structures in developing new therapeutic agents against tuberculosis (Girase et al., 2020).

Cyclic Compounds in Therapeutic Applications

Cyclic compounds, like the cyclohexene moiety present in the compound, are another important class in drug design, often associated with a broad range of biological activities. The structural rigidity and the ability to adopt specific conformations make cyclic structures attractive for interacting with various biological targets. For example, research on quinoline and quinazoline alkaloids, which share some structural similarities with tetrahydrocinnolin, have shown a wide array of bioactivities including antitumor, antimalarial, and antibacterial effects. The comprehensive review by Shang et al. (2018) covers bioactive compounds from these classes, providing insights into their potential applications in drug discovery and development (Shang et al., 2018).